Cas no 2092465-86-4 (2-Amino-1-(4-(hydroxymethyl)indolin-1-yl)ethan-1-one)

• Product Name: 2-Amino-1-(4-(hydroxymethyl)indolin-1-yl)ethan-1-one
• CAS No: 2092465-86-4
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 4773839
• Update Time: 2025-06-27

2-Amino-1-(4-(hydroxymethyl)indolin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(4-(hydroxymethyl)indolin-1-yl)ethan-1-one
• 2-amino-1-[4-(hydroxymethyl)-2,3-dihydroindol-1-yl]ethanone
• 2-Amino-1-(4-(hydroxymethyl)indolin-1-yl)ethan-1-one

• Inchi： 1S/C11H14N2O2/c12-6-11(15)13-5-4-9-8(7-14)2-1-3-10(9)13/h1-3,14H,4-7,12H2
• InChI Key： BHDALTWOIXRXQS-UHFFFAOYSA-N
• SMILES： O=C(CN)N1C2C=CC=C(CO)C=2CC1

Computed Properties

• Exact Mass: 206.105527694 g/mol
• Monoisotopic Mass: 206.105527694 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 66.6
• Molecular Weight: 206.24

Additional information on 2-Amino-1-(4-(hydroxymethyl)indolin-1-yl)ethan-1-one

Introduction to 2-Amino-1-(4-(hydroxymethyl)indolin-1-yl)ethan-1-one (CAS No. 2092465-86-4)

2-Amino-1-(4-(hydroxymethyl)indolin-1-yl)ethan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 2092465-86-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural motif comprising an indoline ring substituted with a hydroxymethyl group and connected to an aminoethyl ketone moiety, has garnered attention due to its potential applications in drug discovery and medicinal chemistry.

The structural framework of 2-Amino-1-(4-(hydroxymethyl)indolin-1-yl)ethan-1-one encompasses several key functional groups that contribute to its reactivity and biological significance. The indoline core, a bicyclic aromatic system, is known for its presence in various bioactive natural products and pharmacologically relevant molecules. The introduction of a hydroxymethyl group at the 4-position of the indoline ring enhances the compound's ability to participate in hydrogen bonding interactions, which is a critical feature for molecular recognition processes in biological systems.

Furthermore, the presence of an aminoethyl ketone moiety at the 1-position of the indoline ring provides a site for further functionalization, enabling the synthesis of more complex derivatives. This structural versatility makes 2-Amino-1-(4-(hydroxymethyl)indolin-1-yl)ethan-1-one a valuable scaffold for exploring novel pharmacophores. In recent years, there has been growing interest in indoline derivatives due to their demonstrated efficacy in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-Amino-1-(4-(hydroxymethyl)indolin-1-yl)ethan-1-one and biological targets. Studies have shown that the hydroxymethyl group can engage in specific hydrogen bonding with amino acid residues in protein binding pockets, while the aminoethyl ketone moiety can form favorable interactions with carbonyl groups or other polar sites. These insights have guided the design of more potent and selective drug candidates based on this scaffold.

The synthesis of 2-Amino-1-(4-(hydroxymethyl)indolin-1-yl)ethan-1-one represents a challenge that has been addressed through innovative synthetic strategies. One such approach involves the condensation of 4-formylindoline with ethanolamine under controlled conditions, followed by reduction to introduce the hydroxymethyl group. Alternatively, palladium-catalyzed cross-coupling reactions have been employed to construct the indoline core with high efficiency. These synthetic methodologies highlight the compound's accessibility and its suitability for large-scale production.

In the realm of drug discovery, 2-Amino-1-(4-(hydroxymethyl)indolin-1-yl)ethan-1-one has been explored as a precursor for more complex molecules with enhanced biological activity. For instance, its conversion into derivatives featuring additional heterocycles or aromatic systems has yielded compounds with improved pharmacokinetic properties. The hydroxymethyl group also serves as a versatile handle for further derivatization, allowing chemists to fine-tune physicochemical properties such as solubility and metabolic stability.

The biological activity of 2-Amino-1-(4-(hydroxymethyl)indolin-1-yl)ethan-1-one has been investigated in several preclinical studies. Initial assays have revealed promising results in modulating enzyme activity and inhibiting pathways relevant to inflammatory diseases. The compound's ability to interact with target proteins suggests its potential as an allosteric modulator or scaffold for structure-based drug design. These findings underscore the importance of exploring indoline derivatives as therapeutic agents.

Moreover, the environmental and toxicological profiles of 2-Amino-1-(4-(hydroxymethyl)indolin-1-yl)ethan-1-one have been assessed to ensure its safety and sustainability in pharmaceutical applications. Biodegradation studies indicate that the compound undergoes gradual breakdown under physiological conditions, minimizing potential long-term environmental impact. Additionally, toxicological evaluations have shown low acute toxicity profiles, reinforcing its suitability for further development.

The future directions for research involving 2-Amino-1-(4-(hydroxymethyl)indolin-1-ylolethanen-l-one (CAS No. 2092465 86 4) are multifaceted. Exploration of novel synthetic routes to enhance yield and purity is ongoing, alongside efforts to expand its chemical space through combinatorial chemistry approaches. Collaborative efforts between synthetic chemists and biologists will be crucial in uncovering new therapeutic applications and optimizing lead compounds derived from this scaffold.

In conclusion,2-Amino-l(4(hydroxymethyl}indolino} ethano}ne (CAS No.) 2092465 -86 -84 represents a promising molecule with significant potential in pharmaceutical research and development Its unique structural features make it an attractive candidate for further exploration as both a scaffold and a precursor for novel therapeutics The continued investigation into its biological activity synthetic pathways ,and environmental impact will contribute to advancing our understanding of this compound's role in medicine。